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Compound of Interest

Compound Name: 1-Phenethyl-4-piperidone

Cat. No.: B3395357 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides essential guidance on

the personal protective equipment (PPE), operational procedures, and disposal plans for 1-
Phenethyl-4-piperidone.

Chemical Identifier:

Name: 1-Phenethyl-4-piperidone

Synonyms: N-Phenethyl-4-piperidone, 1-(2-phenylethyl)piperidin-4-one

CAS Number: 39742-60-4

Primary Hazards:

Harmful if swallowed.[1]

Causes severe skin burns and eye damage.[1]

May cause irritation to the respiratory tract.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure. The following table

summarizes the recommended PPE for handling 1-Phenethyl-4-piperidone.
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Body Part PPE Recommendation
Specifications & Best
Practices

Hands Chemical-resistant gloves

Gloves must be impermeable

and resistant to the product.

Always inspect gloves before

use and use proper removal

techniques to avoid skin

contact. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices.[2] No specific glove

material recommendation is

available from some suppliers

due to a lack of testing.

Eyes/Face
Safety glasses with side

shields or goggles

Use equipment for eye

protection tested and approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[2]

Goggles are recommended to

protect against spills or

splashes.[3]

Skin & Body
Protective clothing, long-

sleeved lab coat

A long-sleeved, seamless, and

disposable gown is

recommended.[3] Ensure

clothing is changed

immediately after a spill.

Respiratory Not generally required with

adequate ventilation

If dust is generated or in case

of inadequate ventilation, a

NIOSH-approved respirator

(such as a surgical N-95)

should be used to provide both

respiratory and splash
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protection.[4] Avoid breathing

dust, vapors, mist, or gas.[2]

Operational and Handling Plan
Engineering Controls:

Work in a well-ventilated area.

Use a fume hood or other appropriate exhaust ventilation where dust or aerosols may be

generated.

Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust.[1]

Wash hands thoroughly before breaks and at the end of work.

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

Keep the container tightly closed when not in use.[1][2]

Storage:

Store in a cool, dry, and well-ventilated place.[1][2]

Keep the container tightly closed.[1][2]

Store away from incompatible materials.

Disposal Plan
Waste Disposal:

This substance is classified as hazardous waste.[1]
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Dispose of unused product and contaminated packaging in accordance with local, regional,

and national regulations.[1]

Do not allow the product to enter sewers or waterways.

Use a licensed professional waste disposal service to dispose of this material.

Emergency Procedures
First Aid Measures:

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[1][2]

In Case of Skin Contact: Immediately wash off with soap and plenty of water while removing

all contaminated clothing and shoes. Seek immediate medical attention.[1]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate

medical attention.[1]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and call a poison center or doctor if you feel unwell.[1][2]

Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation. Avoid dust formation.[2] Wear

appropriate personal protective equipment as outlined above.

Containment and Cleaning Up: Sweep up the material and shovel it into a suitable, closed

container for disposal.[2] Avoid raising dust.

Quantitative Data
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Property Value

Molecular Formula C13H17NO

Molecular Weight 203.28 g/mol [2]

Melting Point 57-60 °C[5]

Boiling Point 331.1 °C at 760 mmHg[6]

Flash Point 144.2 °C[6]

Density 1.057 g/cm³[6]

Occupational Exposure Limits (OELs)
Not listed in OSHA Z-1 Table. No specific PEL or

TLV established.[7]

Experimental Workflow: Chemical Spill Response
The following diagram outlines the step-by-step procedure for responding to a spill of 1-
Phenethyl-4-piperidone.
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Chemical Spill Response: 1-Phenethyl-4-piperidone

Spill Occurs

Evacuate Immediate Area

Alert Supervisor & Safety Officer

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if dusty)

Contain the Spill
(Use absorbent pads or sand)

Carefully Sweep/Scoop up Spilled Material

Place in a Labeled, Sealed Waste Container

Decontaminate the Area

Remove and Dispose of Contaminated PPE

Wash Hands Thoroughly

Complete Spill Report

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 1-Phenethyl-4-piperidone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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